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Compound of Interest

Compound Name: Ethyl 2-ethylhexanoate

Cat. No.: B156873 Get Quote

An In-depth Technical Guide to the Physical Properties of Ethyl 2-ethylhexanoate

Introduction
Ethyl 2-ethylhexanoate (CAS No. 2983-37-1) is a fatty acid ester recognized for its

characteristic fruity, tropical aroma.[1] It belongs to the class of short fatty esters and finds

applications as a flavoring agent in the food industry and as a fragrance ingredient.[1] This

technical guide provides a comprehensive overview of the core physical and chemical

properties of Ethyl 2-ethylhexanoate, along with detailed experimental protocols for their

determination. This document is intended for researchers, scientists, and professionals in drug

development who require precise data and methodologies for handling and characterizing this

compound.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of Ethyl 2-ethylhexanoate are

summarized in the table below. These properties are crucial for its application in various

scientific and industrial fields.
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Property Value Reference

Molecular Formula C₁₀H₂₀O₂ [1][2]

Molecular Weight 172.26 g/mol [1][2]

Appearance Clear to pale yellow liquid [1]

Odor Fruity tropical aroma [1]

Boiling Point 81.0 °C at 24.00 mm Hg [1]

Solubility

Practically insoluble in water.

[1][3] Soluble in some organic

solvents.[3]

LogP (Octanol/Water) 3.9 at 35°C [3]

Experimental Protocols
Accurate determination of physical properties is essential for the quality control and application

of chemical compounds. The following sections detail the standard methodologies for

measuring key physical parameters of liquid esters like Ethyl 2-ethylhexanoate.

Density Measurement
Density is a fundamental physical property defined as mass per unit volume. For liquids, it can

be determined using several methods, with the pycnometer method being a common and

precise approach.

Methodology: Pycnometer Method

Preparation: A pycnometer, a flask with a precisely defined volume, is thoroughly cleaned

and dried.[4][5]

Mass of Empty Pycnometer: The mass of the empty, dry pycnometer is accurately measured

using an analytical balance.[5][6]

Filling: The pycnometer is filled with the sample liquid (Ethyl 2-ethylhexanoate), ensuring

no air bubbles are trapped.[5] The temperature of the sample is allowed to equilibrate to a
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standard temperature (e.g., 20°C or 25°C), as density is temperature-dependent.[4]

Mass of Filled Pycnometer: The mass of the pycnometer filled with the liquid is measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing

the mass of the liquid by the known volume of the pycnometer.[7]
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Workflow for Density Measurement using a Pycnometer

Clean and dry pycnometer

Weigh empty pycnometer (m1)

Fill pycnometer with Ethyl 2-ethylhexanoate

Equilibrate to constant temperature (T)

Weigh filled pycnometer (m2)

Calculate mass of liquid (m = m2 - m1)

Calculate Density (ρ = m/V)

Record pycnometer volume (V)

Click to download full resolution via product page

Workflow for Density Measurement.

Refractive Index Measurement
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The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property used to identify and assess the purity of compounds.

Methodology: Abbe Refractometer

Instrument Calibration: The Abbe refractometer is calibrated using a standard sample with a

known refractive index, typically distilled water.[8]

Sample Application: A few drops of Ethyl 2-ethylhexanoate are placed on the surface of the

prism.

Measurement: The prism is closed, and the sample is allowed to spread into a thin film. The

instrument's light source is switched on, and the measurement is taken at a specific,

controlled temperature, as the refractive index is temperature-dependent.[9] The sodium D-

line (589.3 nm) is commonly used as the light source.[9]

Reading: The eyepiece is adjusted until the boundary line between the light and dark regions

is sharp and centered. The refractive index value is then read from the instrument's scale.
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Workflow for Refractive Index Measurement

Calibrate Abbe refractometer with a standard

Place a few drops of Ethyl 2-ethylhexanoate on the prism

Close prism and ensure a thin film forms

Allow temperature to stabilize

Adjust eyepiece to view the boundary line

Read refractive index from the scale

Click to download full resolution via product page

Workflow for Refractive Index Measurement.

Purity Assessment
The purity of Ethyl 2-ethylhexanoate is critical for its use in research and commercial

applications. Gas chromatography is a powerful analytical technique for determining the purity

of volatile compounds.
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Methodology: Gas Chromatography (GC)

Sample Preparation: A dilute solution of Ethyl 2-ethylhexanoate is prepared in a suitable

volatile solvent.

Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) is

typically used.[10] The appropriate capillary column is selected based on the polarity of the

analyte.

Injection: A small volume of the prepared sample is injected into the heated inlet of the GC,

where it is vaporized.

Separation: An inert carrier gas (e.g., helium or nitrogen) carries the vaporized sample

through the column. The separation of components is based on their differential partitioning

between the mobile gas phase and the stationary phase lining the column.[11]

Detection: As each component elutes from the column, it is detected by the FID. The

detector generates a signal that is proportional to the amount of the component.

Data Analysis: The output is a chromatogram, which shows peaks corresponding to each

component. The area under each peak is integrated to determine the relative percentage of

each component, thus providing a measure of the purity of the Ethyl 2-ethylhexanoate
sample.[10]

Conclusion
This technical guide has detailed the key physical properties of Ethyl 2-ethylhexanoate and

outlined the standard experimental protocols for their determination. The provided data and

methodologies serve as a valuable resource for scientists and researchers, ensuring accurate

characterization and facilitating the effective application of this compound in various fields,

including flavor and fragrance science, and chemical synthesis. Adherence to these

standardized protocols is crucial for obtaining reliable and reproducible results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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